2-(3,4-dimethoxyphenyl)-N-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)acetamide
Overview
Description
2-(3,4-dimethoxyphenyl)-N-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)acetamide, also known as DPA-714, is a compound that has been extensively researched for its potential use in the field of nuclear medicine. DPA-714 is a selective ligand for the translocator protein (TSPO) and has been shown to have a high affinity for this protein. The TSPO is a mitochondrial protein that is involved in the regulation of cholesterol transport, apoptosis, and immune response. The overexpression of TSPO has been linked to various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.
Mechanism of Action
2-(3,4-dimethoxyphenyl)-N-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)acetamide binds to the TSPO, which is a mitochondrial protein that is involved in the regulation of cholesterol transport, apoptosis, and immune response. The overexpression of TSPO has been linked to various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. By binding to the TSPO, 2-(3,4-dimethoxyphenyl)-N-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)acetamide can be used to visualize the TSPO in vivo and to study its role in various diseases.
Biochemical and Physiological Effects:
2-(3,4-dimethoxyphenyl)-N-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)acetamide has been shown to have a high affinity for the TSPO and can be used to visualize the TSPO in vivo. This has allowed researchers to study the role of TSPO in various diseases and to develop new diagnostic and therapeutic strategies. 2-(3,4-dimethoxyphenyl)-N-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)acetamide has also been shown to have anti-inflammatory and neuroprotective effects.
Advantages and Limitations for Lab Experiments
The advantages of using 2-(3,4-dimethoxyphenyl)-N-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)acetamide in lab experiments include its high affinity for the TSPO, its ability to visualize the TSPO in vivo, and its anti-inflammatory and neuroprotective effects. The limitations of using 2-(3,4-dimethoxyphenyl)-N-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)acetamide in lab experiments include its high cost, the need for specialized equipment for PET imaging studies, and the limited availability of the compound.
Future Directions
For research on 2-(3,4-dimethoxyphenyl)-N-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)acetamide include the development of new diagnostic and therapeutic strategies for diseases that involve the overexpression of the TSPO, such as cancer, Alzheimer's disease, and Parkinson's disease. Other future directions include the development of new TSPO ligands with improved pharmacokinetic properties and the study of the role of TSPO in other diseases, such as cardiovascular disease and diabetes.
Synthesis Methods
The synthesis of 2-(3,4-dimethoxyphenyl)-N-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)acetamide involves a multistep process. The first step is the synthesis of 3-(3-ethyl-1,2,4-oxadiazol-5-yl)aniline, which is then coupled with 3,4-dimethoxybenzoyl chloride to form 2-(3,4-dimethoxyphenyl)-N-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)acetamide. The final product is purified using column chromatography.
Scientific Research Applications
2-(3,4-dimethoxyphenyl)-N-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)acetamide has been extensively studied for its potential use in the field of nuclear medicine. It has been shown to have a high affinity for the TSPO, which is overexpressed in various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. 2-(3,4-dimethoxyphenyl)-N-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)acetamide has been used in PET imaging studies to visualize the TSPO in vivo. This has allowed researchers to study the role of TSPO in various diseases and to develop new diagnostic and therapeutic strategies.
properties
IUPAC Name |
2-(3,4-dimethoxyphenyl)-N-[3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl]acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21N3O4/c1-4-18-22-20(27-23-18)14-6-5-7-15(12-14)21-19(24)11-13-8-9-16(25-2)17(10-13)26-3/h5-10,12H,4,11H2,1-3H3,(H,21,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UCTLJYMCXBKFMG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NOC(=N1)C2=CC(=CC=C2)NC(=O)CC3=CC(=C(C=C3)OC)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21N3O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3,4-dimethoxyphenyl)-N-[3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl]acetamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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